Cas no 2138218-56-9 (1H-Indole, 2,3-dihydro-5-(6-methyl-2-piperidinyl)-)

• Product Name: 1H-Indole, 2,3-dihydro-5-(6-methyl-2-piperidinyl)-
• CAS No: 2138218-56-9
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 5280499
• Update Time: 2025-06-09

1H-Indole, 2,3-dihydro-5-(6-methyl-2-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-5-(6-methyl-2-piperidinyl)-

• Inchi： 1S/C14H20N2/c1-10-3-2-4-14(16-10)11-5-6-13-12(9-11)7-8-15-13/h5-6,9-10,14-16H,2-4,7-8H2,1H3
• InChI Key： XEAOAWRNWXSECT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C3CCCC(C)N3)C=C2)CC1

Additional information on 1H-Indole, 2,3-dihydro-5-(6-methyl-2-piperidinyl)-

Comprehensive Overview of 1H-Indole, 2,3-dihydro-5-(6-methyl-2-piperidinyl)- (CAS No. 2138218-56-9)

The compound 1H-Indole, 2,3-dihydro-5-(6-methyl-2-piperidinyl)- (CAS No. 2138218-56-9) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its core structure combines an indole scaffold with a piperidine moiety, making it a promising candidate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting neurological and metabolic disorders, which are among the most pressing health concerns today.

In recent years, the demand for novel heterocyclic compounds like 1H-Indole, 2,3-dihydro-5-(6-methyl-2-piperidinyl)- has surged due to their versatility in medicinal chemistry. The indole ring system is a privileged structure in drug design, often associated with bioactive molecules that interact with serotonin receptors, enzymes, and other critical biological targets. Meanwhile, the piperidine group enhances the compound's bioavailability and binding affinity, making it a valuable asset in the development of CNS-targeting therapeutics.

One of the most searched questions in the field is: "What are the potential therapeutic applications of indole-piperidine hybrids?" This reflects the growing curiosity about the pharmacological potential of such compounds. Preliminary studies suggest that 1H-Indole, 2,3-dihydro-5-(6-methyl-2-piperidinyl)- may exhibit modulatory effects on neurotransmitter systems, which could be leveraged in treating conditions like anxiety, depression, and cognitive impairments. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From a synthetic chemistry perspective, the preparation of 1H-Indole, 2,3-dihydro-5-(6-methyl-2-piperidinyl)- involves multi-step organic transformations, including cyclization and functional group interconversion. Researchers often explore green chemistry approaches to optimize its synthesis, aligning with the global push for sustainable and eco-friendly laboratory practices. This aligns with another frequently searched topic: "How can synthetic routes for complex heterocycles be made more sustainable?"

The compound's physicochemical properties, such as its logP value and solubility profile, are critical for its drug-likeness. These parameters are often discussed in forums and research papers, as they determine the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics. Given the rising interest in computational drug design, many researchers are using molecular docking and QSAR modeling to predict the behavior of 1H-Indole, 2,3-dihydro-5-(6-methyl-2-piperidinyl)- in biological systems.

Another hot topic in the scientific community is the role of scaffold hopping in drug discovery. By modifying the indole or piperidine components of this compound, researchers can generate derivatives with improved efficacy or reduced side effects. This strategy is particularly relevant in the context of personalized medicine, where tailored therapeutics are designed for specific patient populations.

In conclusion, 1H-Indole, 2,3-dihydro-5-(6-methyl-2-piperidinyl)- (CAS No. 2138218-56-9) represents a fascinating area of research at the intersection of medicinal chemistry and pharmacology. Its unique structure and potential applications make it a compound worth watching in the coming years, especially as the scientific community continues to explore innovative ways to address unmet medical needs.